Cas no 2580250-26-4 (tert-butyl 3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylate)

• Product Name: tert-butyl 3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylate
• CAS No: 2580250-26-4
• MF: C₉H₁₄ClN₃O₂
• MW: 231.679360866547
• CID: 6071971
• PubChem ID: 165895023
• Update Time: 2025-06-08

tert-butyl 3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27722846
• 2580250-26-4
• tert-butyl 3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylate

• Inchi： 1S/C9H14ClN3O2/c1-9(2,3)15-8(14)6-5(10)7(11)12-13(6)4/h1-4H3,(H2,11,12)
• InChI Key： HDUIBCVFUPIPES-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C)C=1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 231.0774544g/mol
• Monoisotopic Mass: 231.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylate

Comprehensive Overview of tert-butyl 3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylate (CAS No. 2580250-26-4)

The compound tert-butyl 3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylate (CAS No. 2580250-26-4) is a highly specialized pyrazole derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl ester group and a chloro-substituted pyrazole ring, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for this compound under keywords such as "pyrazole carboxylate synthesis", "3-amino-4-chloro pyrazole derivatives", and "tert-butyl ester applications", reflecting its relevance in modern chemical innovation.

In recent years, the demand for heterocyclic compounds like tert-butyl 3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylate has surged due to their role in developing novel bioactive molecules. This compound is particularly notable for its potential in drug discovery, where it serves as a building block for kinase inhibitors and antimicrobial agents. Its chloro and amino functional groups allow for further derivatization, enabling the creation of targeted therapeutics. Searches for "pyrazole-based drug intermediates" and "CAS 2580250-26-4 suppliers" highlight its commercial and scientific importance.

The synthesis of tert-butyl 3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylate typically involves multi-step reactions, including esterification and halogenation processes. Optimizing these methods is a hot topic in organic chemistry forums, with queries like "efficient pyrazole carboxylate preparation" and "green chemistry approaches for CAS 2580250-26-4" gaining traction. Environmental sustainability in chemical production is a growing concern, and researchers are exploring catalytic methods and solvent-free conditions to reduce waste and energy consumption during synthesis.

Analytical characterization of this compound relies on advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and confirm the structural integrity of tert-butyl 3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylate, which is critical for its application in high-value research. Laboratories frequently search for "analytical protocols for pyrazole derivatives" and "CAS 2580250-26-4 spectral data", underscoring the need for reliable quality control measures.

Beyond pharmaceuticals, this compound has potential uses in material science, particularly in the design of functional polymers and coordination complexes. Its pyrazole core can act as a ligand for metal ions, opening avenues for catalysis and sensor development. Recent trends show increased interest in "pyrazole-metal interactions" and "CAS 2580250-26-4 in material applications", reflecting its interdisciplinary appeal.

In summary, tert-butyl 3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylate (CAS No. 2580250-26-4) is a versatile compound with broad utility in cutting-edge research. Its synthesis, characterization, and applications align with global trends in sustainable chemistry and precision medicine, making it a subject of ongoing scientific exploration. For researchers seeking detailed information, keywords like "pyrazole derivative properties" and "tert-butyl ester reactivity" provide valuable entry points into the literature.